Cas no 108653-06-1 (1,1-Cyclopentanediol)

1,1-Cyclopentanediol structure
1,1-Cyclopentanediol structure
Product name:1,1-Cyclopentanediol
CAS No:108653-06-1
MF:C5H10O2
MW:102.131701946259
CID:1185972
PubChem ID:17864302

1,1-Cyclopentanediol Chemical and Physical Properties

Names and Identifiers

    • 1,1-Cyclopentanediol
    • cyclopentane-1,1-diol
    • SCHEMBL109498
    • Cyclopentanediol
    • cyclopentane diol
    • UYDJAHJCGZTTHB-UHFFFAOYSA-N
    • DTXSID00591382
    • 108653-06-1
    • Inchi: InChI=1S/C5H10O2/c6-5(7)3-1-2-4-5/h6-7H,1-4H2
    • InChI Key: UYDJAHJCGZTTHB-UHFFFAOYSA-N
    • SMILES: C1CCC(C1)(O)O

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 60.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 0

Experimental Properties

  • PSA: 40.46

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